Cas no 2228608-58-8 (1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228608-58-8
• MF: C₉H₉ClF₂N₂
• MW: 218.630967855453
• CID: 5750629
• PubChem ID: 165798753
• Update Time: 2025-06-08

1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2228608-58-8
• 1-(2-chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine
• EN300-1954425
• 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C9H9ClF2N2/c10-7-3-6(1-2-14-7)8(13)4-9(11,12)5-8/h1-3H,4-5,13H2
• InChI Key： GBHWPRWCJPTGGN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 218.0422323g/mol
• Monoisotopic Mass: 218.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228608-58-8)

1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and chemical properties. This compound, identified by its CAS number 2228608-58-8, features a cyclobutane ring substituted with fluorine atoms and an amine group, further functionalized with a chloropyridine moiety. The presence of both fluorine and chlorine atoms in its structure imparts distinct reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine consists of a cyclobutane core that is symmetrically substituted with two fluorine atoms at the 3-position, enhancing its electronic properties and stability. The nitrogen atom in the amine group provides a site for further functionalization, allowing for the attachment of various pharmacophores. The chloropyridine substituent at the 2-position introduces additional reactivity, enabling interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The combination of fluorinated cyclobutanes and pyridine derivatives has shown promise in various pharmacological contexts. For instance, fluorinated analogs of pyridine have been extensively studied for their role in modulating enzyme activity and receptor binding. The amine group in 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine can be further modified to introduce specific functionalities that enhance its binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The cyclobutane ring provides a rigid framework that can be exploited to design drugs with specific spatial orientations, improving their interaction with biological targets. Additionally, the presence of both fluorine and chlorine atoms allows for diverse chemical transformations, enabling chemists to tailor the compound's properties to meet specific requirements.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the pharmacokinetic properties of drugs, including their metabolic stability, bioavailability, and distribution within the body. The incorporation of fluorine into pharmaceuticals has led to the development of several blockbuster drugs that exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine aligns with this trend by incorporating fluorine atoms into a structurally unique framework.

The chloropyridine moiety in this compound also plays a crucial role in its potential biological activity. Pyridine derivatives are well-known for their ability to interact with various biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The chlorine atom at the 2-position can participate in hydrogen bonding or electrostatic interactions with polar residues in proteins, enhancing binding affinity. This feature makes 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine a promising candidate for further exploration in drug discovery.

In conclusion, 1-(2-Chloropyridin-4-yl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228608-58-8) represents an exciting opportunity for medicinal chemists to develop novel therapeutic agents. Its unique structural features, including the presence of both fluorine and chlorine atoms, make it a versatile scaffold for drug design. By leveraging its chemical properties and exploring its potential biological activity, researchers may uncover new treatments for various diseases. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.